5-bromo-2-chloro-6-methyl-4(3H)-Pyrimidinone

• CAS No.: 844843-38-5
• Molecular Formula: C5H4BrClN2O
• Molecular Weight: 223.45 g/mol
• IUPAC Name: 5-bromo-2-chloro-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C5H4BrClN2O/c1-2-3(6)4(10)9-5(7)8-2/h1H3,(H,8,9,10)
• InChI Key: XWQTZBZFCLFSEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)Cl)Br

Description

5-bromo-2-chloro-6-methyl-4(3H)-Pyrimidinone is a useful research compound. Its molecular formula is C5H4BrClN2O and its molecular weight is 223.45 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared in 63% yield from 5-Bromo-6-methyl-1H-pyrimidine-2,4-dione utilizing a method analogous to the preparation of 2-chloro-5,6-dimethyl-3H-pyrimidin-4-one (see Lee, et al., WO 9605177). 1H NMR (400 MHz, DMSO-d6): δ2.38 (s, 3H). MS (ES) [m+H] calc'd for C5H4N2OBrCl, 223, 225, 227; found 223, 225, 227.